5-[Bis(tert-butoxycarbonyl)amino]-6-methoxynicotinic acid

• Molecular Formula: C17H24N2O7
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 5-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C17H24N2O7/c1-16(2,3)25-14(22)19(15(23)26-17(4,5)6)11-8-10(13(20)21)9-18-12(11)24-7/h8-9H,1-7H3,(H,20,21)
• InChI Key: SADDTDRFNFEVDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C1=C(N=CC(=C1)C(=O)O)OC)C(=O)OC(C)(C)C

Description

5-[Bis(tert-butoxycarbonyl)amino]-6-methoxynicotinic acid is a useful research compound. Its molecular formula is C17H24N2O7 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the methyl 5-[bis(tert-butoxycarbonyl)amino]-6-methoxynicotinate (1 g, 2.61 mmol) in THF (10 mL) at 0° C. was added LiOH.H2O (275 mg, 6.54 mmol) in water (2.5 mL) and the reaction allowed to stir at room temperature for 4 hours. The reaction was diluted with water (5 mL) and extracted into DCM twice (2×10 mL). The aqueous layer was acidified to pH=5 with 10% citric acid solution and extracted into DCM (4×20 mL). The organic layers were collected, washed with brine (10 mL), dried over sodium sulphate and concentrated in vacuo to afford the title compound that was used directly in the next step.